Cas no 1261983-53-2 ([1,1'-Biphenyl]-2-carboxylic acid, 2'-(phenylmethoxy)-)

• Product Name: [1,1'-Biphenyl]-2-carboxylic acid, 2'-(phenylmethoxy)-
• CAS No: 1261983-53-2
• MF: C₂₀H₁₆O₃
• MW: 304.339245796204
• MDL: MFCD18312750
• CID: 2767533
• Update Time: 2025-11-06

[1,1'-Biphenyl]-2-carboxylic acid, 2'-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carboxylic acid, 2'-(phenylmethoxy)-

• MDL： MFCD18312750
• Inchi： 1S/C20H16O3/c21-20(22)18-12-5-4-10-16(18)17-11-6-7-13-19(17)23-14-15-8-2-1-3-9-15/h1-13H,14H2,(H,21,22)
• InChI Key： DJLFUDAZYSPVIG-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2OCC2=CC=CC=C2)=CC=CC=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on [1,1'-Biphenyl]-2-carboxylic acid, 2'-(phenylmethoxy)-

Introduction to [1,1'-Biphenyl]-2-carboxylic acid, 2'-(phenylmethoxy)- (CAS No. 1261983-53-2)

[1,1'-Biphenyl]-2-carboxylic acid, 2'-(phenylmethoxy)- (CAS No. 1261983-53-2) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique biphenyl core and the presence of a carboxylic acid and phenylmethoxy functional groups, which contribute to its diverse chemical properties and reactivity.

The molecular structure of [1,1'-Biphenyl]-2-carboxylic acid, 2'-(phenylmethoxy)- consists of two phenyl rings connected by a single bond, with a carboxylic acid group attached to one of the rings and a phenylmethoxy group attached to the other. This arrangement provides the molecule with a high degree of rigidity and planarity, which can influence its interactions with biological targets and other molecules. The carboxylic acid group is known for its ability to form hydrogen bonds and participate in various chemical reactions, while the phenylmethoxy group adds hydrophobic character and can modulate the compound's solubility and bioavailability.

In the realm of pharmaceutical research, [1,1'-Biphenyl]-2-carboxylic acid, 2'-(phenylmethoxy)- has been investigated for its potential therapeutic applications. Recent studies have explored its use as a scaffold for the development of new drugs targeting various diseases. For instance, researchers have synthesized derivatives of this compound to enhance its binding affinity to specific protein targets involved in cancer and neurodegenerative disorders. These derivatives have shown promising results in preliminary in vitro and in vivo studies, demonstrating their potential as lead compounds for further drug development.

One notable area of research involves the use of [1,1'-Biphenyl]-2-carboxylic acid, 2'-(phenylmethoxy)- as a precursor for the synthesis of small molecules with anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, and compounds that can effectively modulate inflammatory responses are highly sought after. Studies have shown that certain derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines and mediators. This makes them attractive candidates for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond pharmaceutical applications, [1,1'-Biphenyl]-2-carboxylic acid, 2'-(phenylmethoxy)- has also found use in materials science. Its rigid molecular structure and functional groups make it suitable for the preparation of advanced materials with tailored properties. For example, researchers have incorporated this compound into polymer systems to enhance their mechanical strength and thermal stability. These materials have potential applications in areas such as electronics, coatings, and composites.

The synthesis of [1,1'-Biphenyl]-2-carboxylic acid, 2'-(phenylmethoxy)- typically involves multi-step procedures that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include coupling reactions between aryl halides and organometallic reagents, followed by functional group transformations to introduce the carboxylic acid and phenylmethoxy groups. Advances in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on both laboratory and industrial scales.

In conclusion, [1,1'-Biphenyl]-2-carboxylic acid, 2'-(phenylmethoxy)- (CAS No. 1261983-53-2) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique molecular structure provides a solid foundation for the development of new drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, making it an exciting area of study for chemists and materials scientists alike.